7-Ethoxy-1-nitronaphthalene
Overview
Description
7-Ethoxy-1-nitronaphthalene (EN) is a nitrated naphthalene derivative. It is a compound with a wide range of applications in organic synthesis and scientific research. EN is structurally related to the well-known nitronaphthalene (NN) and has been used to study the effects of nitration on the reactivity of naphthalene derivatives. EN is also used as a reactant in the synthesis of various compounds, as a reagent in organic reactions, and as a catalyst in various reactions.
Mechanism of Action
The mechanism of action of 7-Ethoxy-1-nitronaphthalene is not well understood. It is believed that the nitration of naphthalene increases its reactivity, leading to the formation of various products. The nitration of naphthalene can also lead to the formation of reactive species, which can further react with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have a variety of effects on various biochemical and physiological processes. In particular, this compound has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of lipids and carbohydrates.
Advantages and Limitations for Lab Experiments
The advantages of using 7-Ethoxy-1-nitronaphthalene in lab experiments include its low cost and its availability in a variety of forms. This compound is also relatively easy to synthesize, and its reactivity can be easily controlled. The main limitation of using this compound in lab experiments is its potential toxicity. This compound is a known mutagen, and its use in lab experiments should be done with caution.
Future Directions
The potential of 7-Ethoxy-1-nitronaphthalene as a therapeutic agent is an area of ongoing research. This compound has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, and further research is needed to explore its potential as an anti-cancer agent. This compound has also been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of lipids and carbohydrates, and further research is needed to explore its potential as an anti-diabetic agent. Additionally, further research is needed to explore the potential of this compound as a catalyst in various reactions. Finally, further research is needed to explore the potential of this compound as a reagent in organic reactions.
Scientific Research Applications
7-Ethoxy-1-nitronaphthalene is used in scientific research for a variety of purposes. It has been used to study the effects of nitration on the reactivity of naphthalene derivatives. It is also used as a reactant in the synthesis of various compounds, as a reagent in organic reactions, and as a catalyst in various reactions. This compound has also been used to study the effects of nitration on the reactivity of naphthalene derivatives, and to explore the potential of nitrated naphthalene derivatives as therapeutic agents.
properties
IUPAC Name |
7-ethoxy-1-nitronaphthalene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-16-10-7-6-9-4-3-5-12(13(14)15)11(9)8-10/h3-8H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIUOEXSQVINKQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=CC=C2[N+](=O)[O-])C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40704474 |
Source
|
| Record name | 7-Ethoxy-1-nitronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40704474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1092353-01-9 |
Source
|
| Record name | 7-Ethoxy-1-nitronaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1092353-01-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Ethoxy-1-nitronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40704474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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